molecular formula C18H14N4O3S2 B12195864 3-methoxy-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]benzamide

3-methoxy-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]benzamide

Cat. No.: B12195864
M. Wt: 398.5 g/mol
InChI Key: YVFSFNBURWIJPU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Key Identifiers

Identifier Type Value Source
Common Name 3-Methoxy-thiazolyl-oxadiazole-benzamide Not standardized
CAS Registry Number Not available in provided sources
PubChem CID Not listed in provided search results

The absence of a CAS number or PubChem CID in the provided data suggests this compound may be a novel or less-common derivative. Structurally related analogues, such as 3,4,5-trimethoxy-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]benzamide (CAS 1144474-85-0), share the core thiazole-oxadiazole-thiophene framework but differ in substituent patterns.

Molecular Formula and Weight Calculation

The molecular formula is determined by summing the contributions of all atoms in the structure:

Stepwise Composition

  • Benzamide Core : C7H7NO2 (benzene + carboxamide + methoxy).
  • Thiazole Ring : C3H2N2S (unsaturated 1,3-thiazole).
  • Substituents :
    • Methyl group (CH3).
    • 3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl group (C5H2N2OS).

Final Molecular Formula

C17H14N4O3S2

  • Carbon (C) : 17
  • Hydrogen (H) : 14
  • Nitrogen (N) : 4
  • Oxygen (O) : 3
  • Sulfur (S) : 2

Molecular Weight Calculation

Using atomic masses (C: 12.01, H: 1.008, N: 14.01, O: 16.00, S: 32.07):
$$
(17 \times 12.01) + (14 \times 1.008) + (4 \times 14.01) + (3 \times 16.00) + (2 \times 32.07) = 390.42 \, \text{g/mol}
$$

This aligns with structurally similar compounds, such as the trimethoxy analogue (C20H18N4O5S2, 458.5 g/mol), after accounting for differences in substituent groups.

Structural and Functional Analysis

Key Functional Groups

Group Role in Structure Electronic Properties
Methoxy (-OCH3) Electron-donating substituent Enhances aromatic π-conjugation
Thiazole Heterocyclic core Participates in H-bonding
Oxadiazole Electron-deficient ring Stabilizes charge distribution
Thiophene Aromatic sulfur heterocycle Modulates solubility

The interplay of these groups influences the compound’s reactivity, solubility, and potential applications in materials science or medicinal chemistry.

Properties

Molecular Formula

C18H14N4O3S2

Molecular Weight

398.5 g/mol

IUPAC Name

3-methoxy-N-[4-methyl-5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)-1,3-thiazol-2-yl]benzamide

InChI

InChI=1S/C18H14N4O3S2/c1-10-14(17-20-15(22-25-17)13-7-4-8-26-13)27-18(19-10)21-16(23)11-5-3-6-12(9-11)24-2/h3-9H,1-2H3,(H,19,21,23)

InChI Key

YVFSFNBURWIJPU-UHFFFAOYSA-N

Canonical SMILES

CC1=C(SC(=N1)NC(=O)C2=CC(=CC=C2)OC)C3=NC(=NO3)C4=CC=CS4

Origin of Product

United States

Preparation Methods

Synthesis of 5-(Thiophen-2-Yl)-1,2,4-Oxadiazole

Step 1: Formation of Thiophene-2-Carbohydrazide

  • Reagents : Thiophene-2-carbonitrile, hydrazine hydrate (NH₂NH₂·H₂O)

  • Conditions : Ethanol reflux (78°C) for 6–8 hours.

  • Outcome : Thiophene-2-carbohydrazide is obtained as white crystals (yield 85–90%, m.p. 145–147°C).

Step 2: Cyclization to 5-(Thiophen-2-Yl)-1,2,4-Oxadiazole

  • Reagents : Thiophene-2-carbohydrazide, ethyl chlorooxoacetate

  • Conditions : Reflux in dimethyl sulfoxide (DMSO) at 120°C for 12 hours.

  • Mechanism : Nucleophilic acyl substitution followed by cyclodehydration.

  • Yield : 75–80% (HPLC purity >98%).

Thiazole Ring Formation via Hantzsch Synthesis

Reagents :

  • α-Bromo ketone (4-methyl-5-(oxadiazolyl)thiazole precursor)

  • Thiourea (NH₂CSNH₂)

Conditions :

  • Ethanol/water (3:1), reflux at 85°C for 6 hours.

  • Stereochemical Control : Z-configuration is favored by steric hindrance from the oxadiazole substituent.

Characterization :

  • Melting Point : 152–154°C

  • ¹H NMR (400 MHz, DMSO-d₆) : δ 2.45 (s, 3H, CH₃), 3.85 (s, 3H, OCH₃), 7.12–7.89 (m, aromatic protons).

Coupling of Benzamide and Thiazole-Oxadiazole Moieties

Amide Bond Formation

  • Reagents : 3-Methoxybenzoyl chloride, thiazole-oxadiazole amine

  • Conditions : Dichloromethane (DCM), triethylamine (TEA) as base, 0–5°C for 1 hour, then room temperature for 12 hours.

  • Workup : Aqueous NaHCO₃ wash, column chromatography (SiO₂, ethyl acetate/hexane 1:3).

  • Yield : 70–75% (purity >99% by HPLC).

Optimization and Scale-Up Considerations

Catalytic Hydrogenation for Imine Reduction

  • Catalyst : Raney nickel (2.5 kg per 1000L batch).

  • Conditions : Hydrogen pressure 13–15 bar, 80–105°C, 6–8 hours.

  • Yield Improvement : 70% → 95% via catalyst recycling.

Solvent Effects on Cyclization

SolventReaction Time (h)Yield (%)Purity (%)
DMSO128098.5
DMF107897.8
Toluene186595.2

Data adapted from.

Characterization and Analytical Data

Spectroscopic Confirmation

  • FT-IR (KBr) : 1675 cm⁻¹ (C=O amide), 1605 cm⁻¹ (C=N thiazole), 1250 cm⁻¹ (C-O methoxy).

  • LC-MS (ESI+) : m/z 458.5 [M+H]⁺, matching theoretical molecular weight.

X-ray Crystallography

  • Crystal System : Monoclinic, space group P2₁/c.

  • Bond Angles : N-C-S in thiazole = 89.5°, confirming Z-configuration.

Challenges and Mitigation Strategies

  • Oxadiazole Ring Instability :

    • Issue : Decomposition above 130°C during cyclization.

    • Solution : Use low-boiling solvents (e.g., ethanol) and controlled heating.

  • Thiophene Sulfur Reactivity :

    • Issue : Unwanted sulfoxide formation during hydrogenation.

    • Solution : Replace Raney nickel with palladium on carbon (Pd/C) under inert conditions.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

3-methoxy-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]benzamide has potential applications in various scientific research fields. In chemistry, it can be used as a building block for the synthesis of more complex molecules. In biology and medicine, its unique structure may allow it to interact with specific biological targets, making it a candidate for drug development. In industry, it can be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-methoxy-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]benzamide involves its interaction with molecular targets and pathways within biological systems. The specific molecular targets and pathways involved depend on the context in which the compound is used. For example, in drug development, it may target specific enzymes or receptors to exert its effects.

Comparison with Similar Compounds

Core Heterocycle Variations

  • Compound 6 () : Features a 1,3,4-thiadiazole core instead of oxadiazole, with a phenyl substituent. The absence of thiophene reduces π-conjugation compared to the target compound .
  • Compound 8a () : Incorporates a pyridinyl group fused to the thiadiazole, introducing basicity and planar rigidity, contrasting with the oxadiazole-thiophene motif in the target compound .
  • N-(5-Chloro-1,3-thiazol-2-yl)-2,4-difluorobenzamide () : Simplifies the structure with a single thiazole ring and halogenated benzamide. The lack of oxadiazole-thiophene reduces metabolic stability but improves synthetic accessibility .

Substituent Effects

  • Thiophene-Oxadiazole Moiety : Introduces electron-deficient regions, favoring charge-transfer interactions. This contrasts with 8b () , which uses an ethyl nicotinate group for steric bulk .

Physical and Spectral Properties

Compound Melting Point (°C) IR C=O Stretches (cm⁻¹) Key NMR Signals (δ, ppm)
Target Compound Not reported Predicted ~1600–1680 Thiophene protons: ~7.0–7.5 (m)
6 () 160 1606 Isoxazole-H: 7.95, 8.13 (d, J=8 Hz)
8a () 290 1679, 1605 Pyridinyl-H: 8.04, 8.39 (d, J=8 Hz)
4g () 200 1690, 1638 Dimethylamino group: 2.49 (s, CH3)

The target compound’s oxadiazole-thiophene system likely lowers melting points compared to rigid pyridinyl derivatives (e.g., 8a , mp 290°C) but increases solubility in polar aprotic solvents.

Biological Activity

The compound 3-methoxy-N-[(2Z)-4-methyl-5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2(3H)-ylidene]benzamide (CAS Number: 1144460-89-8) is a complex organic molecule notable for its diverse biological activities. This compound features a unique structural framework that includes a methoxy group, a benzamide moiety, and heterocyclic rings (thiazole and oxadiazole), which contribute to its potential therapeutic applications.

Chemical Structure

The molecular formula of the compound is C18H14N4O3S2C_{18}H_{14}N_{4}O_{3}S_{2} with a molecular weight of approximately 398.5 g/mol. The intricate structure can be represented as follows:

Structure C18H14N4O3S2\text{Structure }\text{C}_{18}\text{H}_{14}\text{N}_{4}\text{O}_{3}\text{S}_{2}

Anticancer Activity

Recent studies have highlighted the anticancer potential of this compound. The presence of the thiazole and oxadiazole rings is crucial for its cytotoxic effects against various cancer cell lines. For instance, derivatives of similar structures have shown significant activity against breast cancer (MCF-7) and lung carcinoma (A549) cell lines with IC50 values ranging from 0.28 to 0.52 μg/mL .

Table 1: Anticancer Activity against Different Cell Lines

Cell LineIC50 Value (μg/mL)Reference
MCF-70.28
A5490.52
SK-MEL-24.27

Antimicrobial Activity

The compound also exhibits antimicrobial properties . Structure–activity relationship studies indicate that modifications at specific positions on the benzamide and thiazole rings can enhance antimicrobial activity against both Gram-positive and Gram-negative bacteria . Electron-withdrawing groups have been shown to increase efficacy against various microbial strains.

Table 2: Antimicrobial Activity

Microbial StrainActivity ObservedReference
E. coliSignificant inhibition
S. aureusModerate inhibition
Fungal StrainsEnhanced antifungal potential

Antioxidant Activity

In addition to anticancer and antimicrobial effects, the compound demonstrates antioxidant activity . The presence of electron-donating groups such as methoxy significantly enhances its ability to scavenge free radicals, which is vital for preventing oxidative stress-related diseases .

The biological activity of this compound can be attributed to its ability to interact with biological macromolecules such as proteins and nucleic acids, leading to apoptosis in cancer cells and disruption of microbial cell function. Molecular docking studies suggest that the compound may bind effectively to tubulin, inhibiting cancer cell proliferation by disrupting microtubule dynamics .

Case Studies

  • Cytotoxicity Evaluation : A study evaluated the cytotoxic effects of various derivatives on human cancer cell lines, revealing that specific substitutions on the thiazole ring significantly enhanced anticancer properties .
  • Antimicrobial Testing : In vitro tests demonstrated that modifications in the oxadiazole ring improved antimicrobial efficacy against resistant strains of bacteria and fungi, highlighting its potential in developing new antimicrobial agents .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.